molecular formula C17H17FOS B8432495 1-(4-Fluorophenyl)-4-(3-methylphenylthio)-1-butanone

1-(4-Fluorophenyl)-4-(3-methylphenylthio)-1-butanone

Cat. No.: B8432495
M. Wt: 288.4 g/mol
InChI Key: DNXXZXFRMKJSCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Fluorophenyl)-4-(3-methylphenylthio)-1-butanone is a useful research compound. Its molecular formula is C17H17FOS and its molecular weight is 288.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H17FOS

Molecular Weight

288.4 g/mol

IUPAC Name

1-(4-fluorophenyl)-4-(3-methylphenyl)sulfanylbutan-1-one

InChI

InChI=1S/C17H17FOS/c1-13-4-2-5-16(12-13)20-11-3-6-17(19)14-7-9-15(18)10-8-14/h2,4-5,7-10,12H,3,6,11H2,1H3

InChI Key

DNXXZXFRMKJSCP-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)SCCCC(=O)C2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-thiocresol (25.0 g, 0.2 mole) and 4-chloro-4'-fluorobutyrophenone (40.1 g, 0.2 mole) in tetrahydrofuran (200 ml) was treated with triethylamine (22.3 g, 0.22 mole) and refluxed for six hours under nitrogen. The mixture was concentrated in vacuo, and the residue was partitioned between diethyl ether (200 ml) and water (200 ml). The organic layer was washed three times with sodium hydroxide (1N), water, and brine; dried over anhydrous magnesium sulfate, filtered, and concentrated to a pure oil by tlc (n-butyl chloride) to yield the title compound (57.0 g, 99%); IR(nujol): C=O @ 1686 cm-1 ; NMR(CDCl3, TMS): δ2.08(m,2H,CH2), 2.30(s,3H,ArCH3), 3.00(t,2H,CH2 --CO), 3.10(t,2H,S--CH2), 6.9-7.17(m,4H, 1,3-substituted phenyl), [7.10(d of d, 2H) and 7.97(m,2H) p-F-phenyl]; Anal. Calcd. for C17H17FNOS, MW 288.38: C,70.80; H,7.97; S,11.12. Found: C,70.79; H,6.01; S,11.18. Mass spectrum m/e 288,150.
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
40.1 g
Type
reactant
Reaction Step One
Quantity
22.3 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Yield
99%

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